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Compound of Interest

Compound Name: AC 187

Cat. No.: B549430

For Researchers, Scientists, and Drug Development Professionals

Introduction

AC 187 is a potent and selective antagonist of the amylin receptor. It is a synthetic peptide that
has been instrumental in studying the physiological roles of amylin, a pancreatic beta-cell
hormone involved in glycemic control and energy homeostasis. Due to its antagonistic
properties, AC 187 is a valuable tool in research areas such as diabetes, obesity, and
neurodegenerative diseases, where it has been shown to block amyloid (-induced
neurotoxicity. Proper preparation of AC 187 stock solutions is critical for obtaining accurate and
reproducible experimental results. These application notes provide detailed protocols for the
preparation, storage, and handling of AC 187 stock solutions.

Quantitative Data Summary

For ease of reference and calculation, the key quantitative data for AC 187 are summarized in
the table below.
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Property

Value

Molecular Formula

C127H205N37040

Molecular Weight 2890.19 g/mol
Appearance Lyophilized white powder
Soluble in water (enhanced by TFA salt) and
B DMSO. For hydrophobic peptides like AC 187,
Solubility

initial dissolution in DMSO is recommended.[1]

[2](3]

Recommended Solvents

Dimethyl sulfoxide (DMSO) for high-
concentration stock solutions. Sterile water or

PBS for working solutions.

Storage of Lyophilized Powder

Store at -20°C or -80°C for long-term stability.[4]

Stock Solution Storage

Aliquot and store at -20°C for up to 1 month or
-80°C for up to 6 months. Avoid repeated

freeze-thaw cycles.

Experimental Protocols

Materials
e Lyophilized AC 187 peptide

e Dimethyl sulfoxide (DMSO), anhydrous, sterile

» Sterile, nuclease-free water or phosphate-buffered saline (PBS)

» Sterile, polypropylene microcentrifuge tubes

o Calibrated micropipettes and sterile tips

o \ortex mixer

¢ Microcentrifuge
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Protocol 1: Preparation of a 10 mM AC 187 Stock
Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of AC 187 in
DMSO.

1. Pre-Reconstitution Handling:

» Before opening, allow the vial of lyophilized AC 187 to equilibrate to room temperature for at
least 15-20 minutes. This prevents condensation from forming inside the vial.

» Briefly centrifuge the vial at a low speed (e.g., 1000 x g for 1 minute) to ensure all the
lyophilized powder is at the bottom of the vial.[1]

2. Calculation of Required DMSO Volume:

e To prepare a 10 mM stock solution, the amount of DMSO to be added will depend on the
mass of the lyophilized peptide provided by the manufacturer.
» Use the following formula to calculate the required volume of DMSO:

3. Reconstitution:

o Carefully add the calculated volume of anhydrous, sterile DMSO to the vial containing the
lyophilized AC 187.

e Recap the vial securely and gently vortex or swirl the vial for 1-2 minutes until the peptide is
completely dissolved.[5][6] A clear solution should be obtained.

« If complete dissolution is not achieved, sonication in a water bath for a few minutes can aid
in dissolving the peptide.[1]

4. Aliquoting and Storage:

e Once the peptide is fully dissolved, it is recommended to aliquot the stock solution into
smaller, single-use volumes in sterile polypropylene microcentrifuge tubes. This minimizes
the number of freeze-thaw cycles.

o Label each aliquot clearly with the name of the compound, concentration, date of
preparation, and solvent.

o Store the aliquots at -80°C for long-term storage (up to 6 months). For short-term storage,
-20°C is suitable for up to 1 month.
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Protocol 2: Preparation of a Working Solution

This protocol describes the dilution of the high-concentration DMSO stock solution to a final
working concentration in an aqueous buffer.

1. Determine the Desired Final Concentration and Volume:

» Decide on the final concentration of AC 187 and the total volume of the working solution
required for your experiment.

2. Calculation of Dilution:
e Use the M1V1 = M2V2 formula to calculate the volume of the stock solution needed:
3. Dilution Procedure:

e Add the required volume of the aqueous buffer to a sterile tube.

e Add the calculated volume of the AC 187 DMSO stock solution to the buffer.

o Gently mix the solution by pipetting up and down or by brief vortexing.

o The final concentration of DMSO in the working solution should be kept as low as possible
(typically <0.5%) to avoid solvent-induced effects on cells or assays.[3][7]

Mandatory Visualizations

Click to download full resolution via product page

Caption: Workflow for preparing AC 187 stock and working solutions.
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Caption: Amylin receptor signaling pathway and antagonism by AC 187.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Preparing AC 187
Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b549430#preparing-ac-187-stock-solution-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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